3-(2-phenoxyethoxy)-N-(4-sulfamoylphenyl)benzamide

• Molecular Formula: C21H20N2O5S
• Molecular Weight: 412.5 g/mol
• IUPAC Name: 3-(2-phenoxyethoxy)-N-(4-sulfamoylphenyl)benzamide
• InChI: InChI=1S/C21H20N2O5S/c22-29(25,26)20-11-9-17(10-12-20)23-21(24)16-5-4-8-19(15-16)28-14-13-27-18-6-2-1-3-7-18/h1-12,15H,13-14H2,(H,23,24)(H2,22,25,26)
• InChI Key: CFTJWTBQOXDMTC-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)OCCOC2=CC=CC(=C2)C(=O)NC3=CC=C(C=C3)S(=O)(=O)N

Description

3-(2-phenoxyethoxy)-N-(4-sulfamoylphenyl)benzamide, also known as PEPB, is a chemical compound that has been widely studied in the field of medicinal chemistry. It belongs to the class of sulfonamide compounds and has shown potential in the treatment of a variety of diseases.

Mechanism of Action

The mechanism of action of 3-(2-phenoxyethoxy)-N-(4-sulfamoylphenyl)benzamide involves the inhibition of various enzymes and signaling pathways. It has been found to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes that play a role in the breakdown of extracellular matrix proteins. By inhibiting MMPs, this compound can prevent the invasion and metastasis of cancer cells. Additionally, this compound has been shown to inhibit the activity of nuclear factor kappa B (NF-κB), a signaling pathway that plays a role in inflammation and cancer. By inhibiting NF-κB, this compound can reduce inflammation and prevent the growth of cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, this compound has been found to reduce the levels of reactive oxygen species (ROS), which are molecules that can cause oxidative damage to cells. Moreover, this compound has been found to inhibit the activity of acetylcholinesterase (AChE), an enzyme that plays a role in the breakdown of the neurotransmitter acetylcholine. By inhibiting AChE, this compound can increase the levels of acetylcholine and improve cognitive function.

Advantages and Limitations for Lab Experiments

3-(2-phenoxyethoxy)-N-(4-sulfamoylphenyl)benzamide has several advantages and limitations for lab experiments. One advantage is that it has been extensively studied and its mechanism of action is well understood. Additionally, this compound has been found to have low toxicity and can be easily synthesized. However, one limitation is that it has poor solubility in water, which can make it difficult to administer in vivo. Moreover, this compound has not been extensively studied in clinical trials, and its efficacy and safety in humans are not well established.

Future Directions

There are several future directions for the study of 3-(2-phenoxyethoxy)-N-(4-sulfamoylphenyl)benzamide. One direction is to investigate its potential in combination therapy with other drugs. Another direction is to study its efficacy and safety in clinical trials. Moreover, this compound can be modified to improve its solubility and bioavailability, which can enhance its therapeutic potential. Additionally, this compound can be studied for its potential in treating other diseases such as autoimmune diseases and infectious diseases.
Conclusion:
In conclusion, this compound is a promising chemical compound that has shown potential in the treatment of cancer, inflammation, and neurodegenerative diseases. Its mechanism of action involves the inhibition of enzymes and signaling pathways, and it has various biochemical and physiological effects. While this compound has advantages and limitations for lab experiments, there are several future directions for its study that can enhance its therapeutic potential.

Synthesis Methods

The synthesis of 3-(2-phenoxyethoxy)-N-(4-sulfamoylphenyl)benzamide involves the reaction of 4-aminobenzenesulfonamide with 3-(2-phenoxyethoxy)benzoyl chloride. The reaction is carried out in the presence of a base such as triethylamine or pyridine. The resulting product is then purified by column chromatography to obtain pure this compound.

Scientific Research Applications

3-(2-phenoxyethoxy)-N-(4-sulfamoylphenyl)benzamide has been extensively studied for its potential therapeutic applications. It has shown promising results in the treatment of cancer, inflammation, and neurodegenerative diseases. In cancer research, this compound has been found to inhibit the growth of cancer cells by inducing apoptosis. It has also been shown to have anti-inflammatory properties by reducing the production of pro-inflammatory cytokines. Moreover, this compound has been investigated for its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.